Cas no 1090563-82-8 ((3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone)

• Product Name: (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone
• CAS No: 1090563-82-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5075018
• Update Time: 2025-10-28

(3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-4-methylphenyl)(piperidin-1-yl)methanone
• (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone

• Inchi： 1S/C14H19NO2/c1-11-6-7-12(10-13(11)17-2)14(16)15-8-4-3-5-9-15/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key： BKJRSKLXZKJAKU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C=1)OC)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Additional information on (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone

Professional Introduction to (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone (CAS No. 1090563-82-8)

The compound (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone (CAS No. 1090563-82-8) represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both aromatic and heterocyclic moieties in its structure suggests a high degree of versatility, making it a valuable candidate for further exploration in drug discovery.

The structural composition of (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone includes a phenyl ring substituted with a methoxy group at the 3-position and a methyl group at the 4-position, linked to a piperidine ring through a methanone moiety. This specific arrangement of functional groups imparts distinct chemical properties that could be exploited for pharmacological activity. The piperidine ring, known for its role in many bioactive molecules, contributes to the compound's solubility and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone with various biological receptors. Studies indicate that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, its structural features suggest potential activity against neurological disorders, where piperidine derivatives have shown promise.

In vitro studies have begun to unravel the pharmacological profile of (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone. Initial experiments have demonstrated moderate binding affinity to several targets, including cyclooxygenase (COX) enzymes and serine/threonine kinases. These interactions are particularly relevant given the well-documented roles of COX enzymes in pain and inflammation, as well as the importance of serine/threonine kinases in various signaling pathways associated with diseases such as cancer and neurodegeneration.

The methoxy and methyl substituents on the phenyl ring are critical for modulating the electronic properties and steric environment of the molecule. These groups can influence both the solubility and metabolic stability of (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone, factors that are crucial for its pharmacokinetic profile. By optimizing these substituents, researchers aim to enhance the compound's bioavailability and reduce potential side effects.

Current research is also exploring synthetic pathways to access derivatives of (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone with improved pharmacological properties. Advances in synthetic methodologies have allowed for the efficient preparation of complex molecules, enabling rapid screening of analogs for enhanced activity and selectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the piperidine-phenyl linkage.

The piperidine ring itself is a well-studied scaffold in medicinal chemistry, with numerous examples demonstrating its utility in drug development. Its ability to form hydrogen bonds and interact with lipophilic pockets makes it an ideal candidate for modulating biological targets. In particular, piperidine derivatives have shown promise in treating central nervous system disorders, where they can interact with neurotransmitter receptors to produce therapeutic effects.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The compound (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone exemplifies this trend by integrating multiple structural features that are known to enhance biological activity. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development.

In conclusion, (3-Methoxy-4-methylphenyl)-piperidin-1-ylmethanone represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.